Cas no 740813-37-0 (Ethyl 5-bromo-1H-pyrrole-2-carboxylate)
Ethyl 5-bromo-1H-pyrrole-2-carboxylate is a brominated pyrrole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its high reactivity as a building block for heterocyclic compounds, particularly in the synthesis of pyrrole-based scaffolds. The presence of both an ester group and a bromine substituent enables selective functionalization, facilitating further derivatization through cross-coupling reactions or nucleophilic substitutions. This compound exhibits good stability under standard conditions, ensuring reliable handling and storage. Its well-defined structure and consistent purity make it suitable for applications in medicinal chemistry, agrochemical development, and materials science.
740813-37-0 structure
Product Name:Ethyl 5-bromo-1H-pyrrole-2-carboxylate
CAS No:740813-37-0
MF:C7H8BrNO2
MW:218.047921180725
MDL:MFCD16996077
CID:1024335
PubChem ID:59559613
Update Time:2025-06-07
Ethyl 5-bromo-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-bromo-1H-pyrrole-2-carboxylate
- EN300-107220
- MB19810
- SCHEMBL426297
- DTXSID60732390
- Ethyl5-bromo-1H-pyrrole-2-carboxylate
- FT-0722323
- Z1269164038
- 740813-37-0
- AKOS016002743
- 5-bromo-1H-pyrrole-2-carboxylic acid ethyl ester
- A865967
- MAWSPHLRAHWQKY-UHFFFAOYSA-N
- 1H-Pyrrole-2-carboxylic acid, 5-bromo-, ethyl ester
- AS-40939
- DA-33785
-
- MDL: MFCD16996077
- Inchi: 1S/C7H8BrNO2/c1-2-11-7(10)5-3-4-6(8)9-5/h3-4,9H,2H2,1H3
- InChI Key: MAWSPHLRAHWQKY-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)OCC)N1
Computed Properties
- Exact Mass: 216.97384g/mol
- Monoisotopic Mass: 216.97384g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 42.1Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 93-94℃ (ethyl acetate ligroine )
- Boiling Point: 301.7±22.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
Ethyl 5-bromo-1H-pyrrole-2-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 5-bromo-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 220677-250mg |
Ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95% | 250mg |
£301.00 | 2022-03-01 | |
| TRC | E903300-10mg |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903300-50mg |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E903300-100mg |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 100mg |
$ 275.00 | 2022-06-05 | ||
| Alichem | A109006399-5g |
Ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95% | 5g |
$621.30 | 2023-09-01 | |
| Alichem | A109006399-10g |
Ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95% | 10g |
$853.86 | 2023-09-01 | |
| Alichem | A109006399-25g |
Ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95% | 25g |
$1340.64 | 2023-09-01 | |
| Chemenu | CM111577-1g |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95%+ | 1g |
$336 | 2021-08-06 | |
| Chemenu | CM111577-500mg |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95%+ | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM111577-250mg |
ethyl 5-bromo-1H-pyrrole-2-carboxylate |
740813-37-0 | 95%+ | 250mg |
$*** | 2023-05-29 |
Ethyl 5-bromo-1H-pyrrole-2-carboxylate Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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